Cas no 105542-98-1 (1,3-diiodobicyclo[1.1.1]pentane)

• Product Name: 1,3-diiodobicyclo[1.1.1]pentane
• CAS No: 105542-98-1
• MF: C₅H₆I₂
• MW: 319.910086154938
• MDL: MFCD29037325
• CID: 1155240
• PubChem ID: 11834162
• Update Time: 2025-11-02

1,3-diiodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1,3-diiodobicyclo[1.1.1]pentane
• AGN-PC-00H44G
• Bicyclo[1.1.1]pentane, 1,3-diiodo-
• CTK0G5354
• ACMC-20m8ez
• SureCN9143556
• AG-L-16160
• AGN-PC-00H44G; Bicyclo[1.1.1]pentane, 1,3-diiodo-; CTK0G5354; ACMC-20m8ez; SureCN9143556; AG-L-16160;
• 1,3-Diiodo-bicyclo[1.1.1]pentane
• SCHEMBL9143556
• 10.14272/JJWNAOGSAYBEPB-UHFFFAOYSA-N.1
• W12769
• AB89843
• AS-61875
• DTXSID70474239
• AKOS024255989
• EN300-90588
• EN300-37374007
• doi:10.14272/JJWNAOGSAYBEPB-UHFFFAOYSA-N.1
• CS-0047433
• MFCD29037325
• 105542-98-1
• SY124870

• MDL： MFCD29037325
• Inchi： 1S/C5H6I2/c6-4-1-5(7,2-4)3-4/h1-3H2
• InChI Key： JJWNAOGSAYBEPB-UHFFFAOYSA-N
• SMILES： IC12CC(C1)(C2)I

Computed Properties

• Exact Mass: 319.85498
• Monoisotopic Mass: 319.85590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,3-diiodobicyclo[1.1.1]pentane

Exploring the Unique Properties and Applications of 1,3-Diiodobicyclo[1.1.1]pentane (CAS No. 105542-98-1)

1,3-Diiodobicyclo[1.1.1]pentane (CAS No. 105542-98-1) is a fascinating and highly specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in advanced chemical synthesis. This bicyclic compound, characterized by its bridged [1.1.1]pentane skeleton and two iodine substituents, represents a valuable building block in modern organic chemistry. Researchers and industry professionals alike are increasingly interested in this compound for its role in cross-coupling reactions, polymer chemistry, and pharmaceutical intermediates.

The molecular structure of 1,3-diiodobicyclo[1.1.1]pentane features significant strain energy, which contributes to its reactivity and makes it particularly useful for click chemistry applications. This property aligns well with current trends in green chemistry and atom economy, as it enables efficient transformations with minimal byproducts. The compound's highly strained bicyclic framework has been explored in the development of novel bioorthogonal reactions, a hot topic in chemical biology and drug discovery.

Recent advances in synthetic methodology have made 1,3-diiodobicyclo[1.1.1]pentane more accessible to researchers. Modern catalyzed iodo-substitution reactions and improved purification techniques have addressed previous challenges in its preparation. These developments coincide with growing interest in strained organic molecules as tools for materials science and medicinal chemistry, as evidenced by increasing search queries for these terms in scientific databases.

The application potential of 1,3-diiodobicyclo[1.1.1]pentane extends to several cutting-edge fields. In polymer chemistry, it serves as a unique monomer for creating high-performance materials with unusual mechanical properties. The compound's ability to participate in radical polymerization processes makes it valuable for developing new polymeric architectures. Additionally, its use in metal-organic frameworks (MOFs) has been investigated, particularly for creating materials with tailored porosity and functionality.

From a pharmaceutical perspective, derivatives of 1,3-diiodobicyclo[1.1.1]pentane have shown promise as bioisosteres for aromatic rings, a strategy increasingly employed in drug design to improve metabolic stability and solubility. This application aligns with current industry focus on property-based drug design, a frequently searched topic in medicinal chemistry circles. The compound's potential in creating three-dimensional drug scaffolds is particularly relevant given the pharmaceutical industry's shift away from flat aromatic structures.

The safety profile and handling considerations for 1,3-diiodobicyclo[1.1.1]pentane are important aspects for laboratory professionals. While not classified as hazardous under standard protocols, proper laboratory practices should always be followed when working with iodinated compounds. The growing emphasis on chemical safety in research environments makes this an important consideration for potential users of this material.

Market availability of 1,3-diiodobicyclo[1.1.1]pentane has improved in recent years, with several specialty chemical suppliers now offering this compound in research quantities. The increasing commercial availability reflects growing demand from academic and industrial researchers working on advanced organic synthesis and material science projects. Pricing trends and supply chain dynamics for such specialized building blocks are frequent topics of discussion in chemical forums and purchasing departments.

Future research directions for 1,3-diiodobicyclo[1.1.1]pentane are likely to focus on expanding its utility in catalyzed transformations and exploring new applications in functional materials. The compound's unique structure positions it well for innovations in molecular electronics and nanotechnology, areas that continue to generate significant scientific interest and search traffic. As synthetic methods become more refined, we can expect to see broader adoption of this interesting compound across multiple chemistry disciplines.

For researchers considering working with 1,3-diiodobicyclo[1.1.1]pentane, it's worth noting that proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols can significantly impact experimental outcomes. These practical considerations are often the subject of technical questions in chemical research communities, highlighting the importance of sharing best practices for working with specialized compounds like this one.

The scientific literature surrounding 1,3-diiodobicyclo[1.1.1]pentane has grown substantially in the past decade, with publications exploring its structural characteristics, reactivity patterns, and synthetic applications. Keeping abreast of these developments is essential for researchers looking to leverage this compound's full potential. Regular literature searches using terms like "[1.1.1]propellane derivatives" or "strained bicyclic iodides" can help identify the latest advancements in this niche but important area of chemistry.